Cas no 131602-14-7 (Acetamide,N-(3-hydroxy-2-methyl-1-pentyl-9H-carbazol-4-yl)-)

• Product Name: Acetamide,N-(3-hydroxy-2-methyl-1-pentyl-9H-carbazol-4-yl)-
• CAS No: 131602-14-7
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 145006
• Update Time: 2024-03-01

Acetamide,N-(3-hydroxy-2-methyl-1-pentyl-9H-carbazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3-hydroxy-2-methyl-1-pentyl-9H-carbazol-4-yl)-
• AntiostatinA1
• Acetamide, N-(3-hydroxy-2-methyl-1-pentyl-9H-carbazol-4-yl)-

• Inchi： 1S/C20H24N2O2/c1-4-5-6-9-14-12(2)20(24)19(21-13(3)23)17-15-10-7-8-11-16(15)22-18(14)17/h7-8,10-11,22,24H,4-6,9H2,1-3H3,(H,21,23)
• InChI Key： PWTGEYCIPJPJJO-UHFFFAOYSA-N
• SMILES： C(NC1C2C3=C(NC=2C(CCCCC)=C(C)C=1O)C=CC=C3)(=O)C

Computed Properties

• Exact Mass: 323.17609
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• XLogP3: 4.276

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Melting Point: 190-192 °C
• Boiling Point: 574.2±50.0 °C(Predicted)
• PSA: 62.22
• pka: 10.18±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles